2-Oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylic acid

• IUPAC Name: 2-oxo-3H-1,3-benzoxazole-6-carboxylic acid
• InChI: InChI=1S/C8H5NO4/c10-7(11)4-1-2-5-6(3-4)13-8(12)9-5/h1-3H,(H,9,12)(H,10,11)
• InChI Key: BZRKWTCIDCRBMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)O)OC(=O)N2
• Molecular Formula: C8H5NO4
• DSSTOX Substance ID: DTXSID40327824
• Molecular Weight: 179.13 g/mol
• CAS No.: 54903-16-1

Description

2-Oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylic acid, or 2-oxo-1,3-benzoxazole-6-carboxylic acid (also known as 2-oxo-B6C) is a carboxylic acid found in many natural and synthetic compounds. 2-oxo-B6C has been studied for its potential applications in biochemistry, physiology, and other areas of scientific research.

Scientific Research Applications

• Analgesic and Anti-Inflammatory Properties : 2-Oxo-3H-benzoxazole derivatives, including 2-Oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylic acid, have been shown to exhibit a broad range of biological properties, notably analgesic and anti-inflammatory activities. Research indicates that certain derivatives of this compound, such as 3-substituted-2-oxo-3H-benzoxazoles and mannich bases of 6-acyl-2-oxo-3H-benzoxazoles, possess potent analgesic properties. The compounds were found to exert their in vivo activity by inhibiting the synthesis of prostaglandin E2 (Gülcan et al., 2003).

• Synthesis of Tricyclic Isoindoles and Thiazolo[3,2-c][1,3] Benzoxazines : In another study, the thermolysis of carboxylic acids derived from this compound led to the synthesis of novel 3-methylene-2,5-dioxo-3H,9bH-oxazolo[2,3-a]isoindoles and chiral isoindoles, demonstrating the versatility of this compound in synthesizing complex molecular structures (Melo et al., 2004).

• Pseudopeptide Foldamers Construction : A derivative of this compound, specifically a 2-oxo-1,3-oxazolidine-4-carboxylic acid, was utilized in constructing pseudopeptide foldamers. This research highlights its potential in developing novel molecular structures with applications in various fields (Tomasini et al., 2003).

• Heparanase Inhibition : Some derivatives of 2,3-dihydro-1,3-dioxo-1H-isoindole-5-carboxylic acid, a related compound, have been identified as inhibitors of the enzyme heparanase. These compounds displayed potent inhibitory activity and anti-angiogenic effects, suggesting their potential use in therapeutic applications (Courtney et al., 2004).

• Antimicrobial Agent Synthesis : The synthesis of novel benzoxazole-based 1,3,4-oxadiazoles, using benzoxazole-2-carboxylic acid as a raw material, demonstrated potential antimicrobial activity against various bacteria. This highlights the application of this compound derivatives in developing new antimicrobial agents (Vodela et al., 2013).

Synthesis routes and methods

Procedure details

To ethyl 2-oxo-2,3-dihydrobenzo[d]oxazole-6-carboxylate in THF (20 mL) was added LiOH (2 g in 10 mL water). The mixture was stirred at room temperature for 20 hours. The solvent was evaporated. The residue was taken up in water and acidified with 5 N HCl to pH=5. The solid was recovered by filtration, washing with water, to provide the pure product as a tan solid (1.44 g, 80%). LCMS (API-ES) m/z: 180 (M+H+).